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Compound of Interest

Compound Name: Decanal

Cat. No.: B7768071 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Decanal, an organic compound with the chemical formula C₁₀H₂₀O, is a saturated fatty

aldehyde that plays a significant role in various scientific and industrial fields.[1] Its distinct

citrus-like aroma has led to its widespread use in the fragrance and flavor industries.[2][3]

Beyond its sensory properties, decanal serves as a crucial intermediate in organic synthesis

and exhibits notable biological activities, making it a compound of interest for researchers in

chemistry, biology, and medicine. This guide provides an in-depth overview of decanal,
covering its chemical identity, physicochemical properties, synthesis, analytical methods, and

biological relevance.

Chemical Identity and Synonyms
The standardized nomenclature and identification numbers for decanal are essential for

accurate scientific communication and data retrieval.
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Identifier Value

IUPAC Name decanal

CAS Number 112-31-2

Molecular Formula C₁₀H₂₀O

Synonyms
Caprinaldehyde, Decyl aldehyde, n-Decyl

aldehyde, Aldehyde C-10[2][4][5]

Physicochemical Properties
A thorough understanding of decanal's physical and chemical properties is fundamental for its

application in experimental and industrial settings.

Property Value Source

Molar Mass 156.27 g/mol [2][6]

Appearance Colorless to light yellow liquid [1][2]

Density 0.83 g/mL at 20 °C [1][2]

Boiling Point 207-209 °C [1][2]

Melting Point -5 to -4 °C [2][7]

Refractive Index n20/D 1.426 - 1.430 [2]

Water Solubility (Predicted) 0.0077 g/L [4]

logP (Predicted) 3.43 - 4.44 [4]

Synthesis and Analysis
Synthesis of Decanal
Decanal can be synthesized through the oxidation of its corresponding alcohol, decanol. A

general laboratory procedure involves the use of an oxidizing agent to convert the primary

alcohol to an aldehyde.
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Experimental Protocol: Oxidation of Decanol to Decanal

Reaction Setup: A solution of decanol in a suitable organic solvent (e.g., dichloromethane) is

prepared in a round-bottom flask equipped with a magnetic stirrer and under an inert

atmosphere.

Oxidizing Agent Addition: An oxidizing agent, such as pyridinium chlorochromate (PCC) or a

Swern oxidation system, is slowly added to the decanol solution while maintaining a

controlled temperature, typically at 0 °C to room temperature.

Reaction Monitoring: The progress of the reaction is monitored by techniques like thin-layer

chromatography (TLC) or gas chromatography (GC) to determine the consumption of the

starting material and the formation of the product.

Work-up: Upon completion, the reaction mixture is quenched, and the crude product is

extracted with an organic solvent. The organic layers are combined, washed with brine, and

dried over an anhydrous salt (e.g., sodium sulfate).

Purification: The solvent is removed under reduced pressure, and the resulting crude

decanal is purified by flash column chromatography on silica gel to yield the pure product.

Analysis of Decanal by Gas Chromatography (GC)
Gas chromatography is a powerful analytical technique for the separation, identification, and

quantification of volatile compounds like decanal.

Experimental Protocol: GC Analysis of Decanal

Sample Preparation: A dilute solution of the decanal sample is prepared in a volatile solvent,

such as hexane or ethyl acetate. For solid or semi-solid matrices, a solvent extraction may

be necessary.

Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) or a

mass spectrometer (MS) is used. The GC is fitted with a capillary column suitable for

separating aldehydes (e.g., a non-polar or medium-polarity column).

GC Conditions:
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Injector Temperature: Set to a temperature that ensures rapid vaporization of the sample

without degradation.

Oven Temperature Program: An initial oven temperature is held for a short period, followed

by a temperature ramp to a final temperature to ensure the separation of all components.

Carrier Gas: An inert gas, typically helium or nitrogen, is used as the mobile phase at a

constant flow rate.

Detector Temperature: The detector is maintained at a high temperature to prevent

condensation of the eluting compounds.

Data Analysis: The retention time of the peak corresponding to decanal is used for

qualitative identification by comparing it to a standard. The area under the peak is

proportional to the concentration of decanal in the sample and is used for quantitative

analysis.

Biological Activity and Applications
Decanal exhibits a range of biological activities and has found applications in various fields,

including the food, fragrance, and pharmaceutical industries.

Antimicrobial and Antifungal Activity
Decanal has demonstrated inhibitory and bactericidal effects against various microorganisms.

[8][9] It can disrupt the integrity of bacterial cell membranes, leading to the leakage of essential

intracellular components.[9] Furthermore, studies have shown that decanal can inhibit the

mycelial growth and spore germination of certain fungi, such as Aspergillus flavus, by

damaging the cell wall and membrane, reducing total lipid content, and inhibiting respiratory

metabolism.[10]

Flavor and Fragrance
As a key component of citrus essential oils, decanal is widely used as a flavoring agent in the

food industry and as a fragrance in cosmetics, perfumes, and other personal care products.[1]

[3]
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Role in Drug Development and as a Biomarker
Decanal serves as an important intermediate in the synthesis of other chemical compounds,

including pharmaceuticals.[2] Its presence in biological systems has also been investigated,

and it has been associated with certain diseases, suggesting its potential as a biomarker for

the consumption of specific foods or for certain health conditions.[4][11]

Diagrams
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Experimental Workflow for Decanal Synthesis and Analysis

Synthesis

Analysis

Decanol (Starting Material)

Oxidation

Crude Decanal

Purification (Chromatography)

Pure Decanal

Sample Preparation

Sample for Analysis

Gas Chromatography (GC)

Data Acquisition (Retention Time, Peak Area)

Identification and Quantification
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Decanal: Properties, Activities, and Applications

Properties Biological Activities

Applications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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